Cas no 247061-94-5 (2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid)

• Product Name: 2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
• CAS No: 247061-94-5
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 246072
• PubChem ID: 22684090
• Update Time: 2025-04-19

2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
• 2-[(4-benzylpiperazin-1-yl)methyl]benzoic acid
• Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• LogP
• AKOS016846122
• DTXSID80627572
• FT-0604272
• 2-(4-BENZYLPIPERAZIN-1-YLMETHYL)BENZOIC ACID
• 247061-94-5
• 2-(4-Benzylpiperazin-1-ylmethyl)benzoic?acid
• Benzoic acid, 2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• SCHEMBL7484815
• A5062

• MDL： MFCD09718630
• Inchi： 1S/C19H22N2O2/c22-19(23)18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,23)
• InChI Key： VSKVFEGRVCGZQZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.204
• Boiling Point: 461.7°C at 760 mmHg
• Flash Point: 233°C
• Refractive Index: 1.622
• PSA: 43.78